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Compound of Interest

Compound Name: Dispersol yellow brown XF

Cat. No.: B12363241 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Dispersol Yellow Brown XF, a monoazo disperse dye, is primarily utilized in the textile

industry for coloring hydrophobic fibers, most notably polyester. This technical guide provides a

comprehensive review of the available scientific and technical information regarding Dispersol
Yellow Brown XF, with a specific focus on its chemical identity, physicochemical properties,

synthesis, applications, analytical methodologies, and toxicological profile. Due to the limited

availability of detailed data for this specific dye in the public domain, this review supplements

known information with general characteristics and protocols for the broader class of disperse

azo dyes, explicitly noting where such generalizations are made. This document aims to be a

valuable resource for professionals in research, development, and safety assessment who may

encounter this compound.

Chemical Identity
Dispersol Yellow Brown XF is chemically identified as methyl N-[4-[(2-bromo-6-chloro-4-

nitrophenyl)azo]phenyl]-N-(3-methoxy-3-oxopropyl)-beta-alaninate. Its unique CAS number

provides a definitive identifier for this specific chemical entity. It is important to note that the

trade name "Dispersol Yellow Brown XF" may sometimes be used to refer to dye

formulations that contain this chemical as a primary component, potentially in a mixture with

other substances.[1] For the purpose of this technical review, "Dispersol Yellow Brown XF"

refers specifically to the compound with the CAS number 59709-38-5.

Table 1: Chemical Identification of Dispersol Yellow Brown XF
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Identifier Value

IUPAC Name

methyl N-[4-[(2-bromo-6-chloro-4-

nitrophenyl)azo]phenyl]-N-(3-methoxy-3-

oxopropyl)-beta-alaninate

CAS Number 59709-38-5

Chemical Formula C₂₀H₂₀BrClN₄O₆

Molecular Weight 527.76 g/mol

Synonyms Dianix Yellow Brown XF, ANMOM

Physicochemical Properties
Detailed experimental data on the physicochemical properties of Dispersol Yellow Brown XF
are not extensively available in peer-reviewed literature. The information is primarily limited to

general descriptions from commercial suppliers.

Table 2: Physicochemical Properties of Dispersol Yellow Brown XF

Property Value Notes

Appearance Yellow-brown powder
General description from

suppliers.

Melting Point Data not available

Boiling Point Data not available

Solubility Sparingly soluble in water
A general characteristic of

disperse dyes.

Light Fastness (Xenon) 7
On a scale of 1 to 8, where 8 is

the highest fastness.

Washing Fastness (60°C) 4-5
On a scale of 1 to 5, where 5 is

the highest fastness.

Rubbing Fastness 4-5
On a scale of 1 to 5, where 5 is

the highest fastness.
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Synthesis
A specific, detailed experimental protocol for the synthesis of Dispersol Yellow Brown XF is

not publicly available. However, as a monoazo dye, its synthesis can be conceptually

understood to follow a standard diazotization and azo coupling reaction pathway. This process

generally involves the conversion of a primary aromatic amine to a diazonium salt, which then

reacts with a coupling component.

Diazotization

Azo Coupling

Primary Aromatic Amine
(e.g., 2-bromo-6-chloro-4-nitroaniline) Diazonium Salt

NaNO₂, HCl
0-5°C

Dispersol Yellow Brown XF
(Azo Dye)

Coupling Component
(e.g., N-phenyl-beta-alanine derivative)

Click to download full resolution via product page

A generalized synthetic pathway for azo dyes.

Applications and Experimental Protocols
The primary application of Dispersol Yellow Brown XF is in the dyeing of synthetic

hydrophobic fibers, with polyester being the most common substrate.[2] Disperse dyes are

applied as aqueous dispersions, and the dyeing process relies on the diffusion of the dye

molecules into the fiber structure at elevated temperatures.

General Experimental Protocol for Dyeing Polyester
The following is a general laboratory-scale procedure for dyeing polyester fabric with disperse

dyes. Specific conditions may need optimization for Dispersol Yellow Brown XF.

Materials:
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Polyester fabric

Dispersol Yellow Brown XF

Dispersing agent

Acetic acid (to adjust pH)

Sodium hydrosulfite and sodium hydroxide (for reduction clearing)

High-temperature, high-pressure laboratory dyeing apparatus

Procedure:

Dye Bath Preparation: Prepare a dye bath containing the required amount of Dispersol
Yellow Brown XF, a dispersing agent (e.g., 1 g/L), and water. The pH of the bath should be

adjusted to 4.5-5.5 using acetic acid.

Dyeing: Immerse the polyester fabric in the dye bath. Raise the temperature to 130°C at a

rate of 2°C/minute and maintain this temperature for 60 minutes.

Cooling and Rinsing: Cool the dye bath to 70°C and rinse the fabric thoroughly with hot and

then cold water.

Reduction Clearing: Treat the dyed fabric in a solution containing 2 g/L sodium hydrosulfite

and 2 g/L sodium hydroxide at 80°C for 15 minutes to remove any unfixed dye from the fiber

surface.

Final Rinse and Drying: Rinse the fabric with hot and cold water until the water is clear and

then dry the fabric.
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Workflow for polyester dyeing with disperse dyes.
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Analytical Methods
Specific, validated analytical methods for the quantification of Dispersol Yellow Brown XF are

not readily found in the public literature. However, general methods for the analysis of disperse

dyes in textiles are well-established and can be adapted. High-performance liquid

chromatography (HPLC) coupled with a diode-array detector (DAD) or a mass spectrometer

(MS) is the most common technique.

General Protocol for HPLC Analysis
Sample Preparation (from textile):

Cut the dyed textile sample into small pieces.

Extract the dye using a suitable solvent (e.g., methanol, dimethylformamide, or

chlorobenzene) in an ultrasonic bath at an elevated temperature (e.g., 60-80°C) for 30-60

minutes.

Centrifuge the extract to remove fabric debris.

Filter the supernatant through a 0.45 µm filter prior to injection.

HPLC Conditions (General Guidance):

Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water (often with a modifier like formic acid or

ammonium acetate).

Detection: DAD at the wavelength of maximum absorbance (λmax) for the dye, or MS with

electrospray ionization (ESI).

Toxicological Information
There is a significant lack of publicly available toxicological data for Dispersol Yellow Brown
XF (CAS 59709-38-5). A screening assessment by the Canadian government concluded that

while the substance is expected to be persistent in the environment, it has a low potential for
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bioaccumulation.[1] No data on acute toxicity, skin sensitization, carcinogenicity, or

mutagenicity for this specific compound were found in the public domain.

For context, some other disperse dyes have been studied more extensively. For example, C.I.

Disperse Yellow 3 has been shown to be a contact allergen and has produced carcinogenic

effects in animal studies.[3][4] However, it is crucial to emphasize that toxicological findings for

one dye cannot be directly extrapolated to another, even within the same class. Given the data

gap, appropriate safety precautions should be taken when handling Dispersol Yellow Brown
XF, including the use of personal protective equipment to minimize dermal and inhalation

exposure.

Conclusion
Dispersol Yellow Brown XF is a commercially relevant disperse dye with a well-defined

chemical identity. However, there is a notable scarcity of in-depth, publicly accessible data

regarding its physicochemical properties, specific synthesis protocols, and toxicological profile.

While general procedures for its application and analysis can be inferred from the literature on

disperse dyes, the lack of specific data necessitates a cautious approach in its handling and

assessment. Further research is warranted to fill these knowledge gaps to ensure its safe and

effective use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12363241#dispersol-yellow-brown-xf-literature-
review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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